Cas no 1806935-78-3 (Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate
• CAS No: 1806935-78-3
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4867576
• Update Time: 2025-08-03

Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-15-5-3-4(8(11)12)13-7(10)6(5)9(14)16-2/h3,8H,1-2H3
• InChI Key： YDLQSTRNVDANSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate

Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate, with the CAS registry number 1806935-78-3, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with chlorine, difluoromethyl, and methoxy groups, along with a methyl ester group. Its synthesis and applications have been extensively studied in recent years, driven by its potential to serve as a precursor for more complex molecules or as an active ingredient in various industrial processes.

The pyridine ring at the core of this compound is a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on this ring is critical to its properties and reactivity. The chlorine atom at position 2 imparts electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the difluoromethyl group at position 6 introduces additional fluorine atoms, known for their strong electronegativity and ability to enhance stability and bioavailability in pharmaceutical compounds. The methoxy group at position 4 contributes electron-donating effects, balancing the electronic environment of the molecule. These substituents collectively make this compound a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate using a combination of nucleophilic aromatic substitution, Friedel-Crafts alkylation, and esterification reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, making this compound more accessible for large-scale production. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In terms of applications, this compound has shown promise in several areas. In the agricultural sector, it has been investigated as a potential precursor for herbicides and insecticides due to its ability to inhibit key enzymes in pests and weeds. For instance, studies have demonstrated that derivatives of this compound can effectively target acetylcholinesterase, an enzyme critical for nerve function in insects. This property makes it a candidate for developing safer and more efficient pest control agents.

In the pharmaceutical industry, Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate has been explored as a lead compound for drug discovery programs targeting various diseases. Its structure allows for easy modification to create analogs with enhanced bioactivity or improved pharmacokinetic profiles. For example, researchers have modified the ester group to develop prodrugs that can be metabolized into active pharmaceutical ingredients (APIs) within the body.

The material science applications of this compound are equally intriguing. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For instance, derivatives of this compound have been employed as ligands in homogeneous catalysis for organic transformations, such as alkene epoxidation and C-H activation reactions.

From an environmental perspective, understanding the fate and behavior of Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial metabolism. Its low persistence in soil and water systems suggests that it poses minimal risk to non-target organisms when used responsibly.

In conclusion, Methyl 2-chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxylate (CAS No. 1806935-78-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methods and application development, positions it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and materials science. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization in innovative technologies.